Cas no 63468-13-3 (1,4-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 4-methyl ester)

1,4-Benzenedicarboxylic acid, 1-(2-ethylhexyl) 4-methyl ester is a specialized diester derivative of terephthalic acid, featuring a mixed alkyl chain configuration. This compound is valued for its role as a plasticizer and intermediate in polymer synthesis, offering enhanced solubility and compatibility with hydrophobic matrices due to its asymmetric ester groups. The 2-ethylhexyl and methyl substituents contribute to improved thermal stability and reduced volatility compared to simpler esters. Its molecular structure allows for tailored flexibility in polymer applications, making it suitable for coatings, adhesives, and specialty resins. The compound’s controlled reactivity further supports precise formulation in high-performance material systems.
1,4-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 4-methyl ester structure
63468-13-3 structure
Product Name:1,4-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 4-methyl ester
CAS No:63468-13-3
MF:C17H24O4
MW:292.370065689087
CID:510764
Update Time:2026-04-29

1,4-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 4-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 4-methyl ester
    • 2-ethylhexyl methyl terephthalate
    • 4-O-(2-ethylhexyl) 1-O-methyl benzene-1,4-dicarboxylate
    • 1,4-Benzenedicarboxylicacid, 2-ethylhexyl methyl ester (9CI)
    • AC1MI4QG
    • AG-G-35740
    • CTK5B9352
    • EINECS 264-249-9

Computed Properties

  • Exact Mass: 292.16752

Experimental Properties

  • PSA: 52.6

1,4-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 4-methyl ester Pricemore >>

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Additional information on 1,4-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 4-methyl ester

1,4-Benzenedicarboxylic Acid, 1-(2-Ethylhexyl) 4-Methyl Ester: A Comprehensive Overview

1,4-Benzenedicarboxylic acid, 1-(2-ethylhexyl) 4-methyl ester, commonly referred to by its CAS number CAS No. 63468-13-3, is a versatile organic compound with significant applications in various industries. This compound is a derivative of benzenedicarboxylic acid, where one carboxylic acid group is esterified with a 2-ethylhexyl group and the other with a methyl group. Its structure combines the aromatic stability of benzene with the functional versatility of ester groups, making it a valuable molecule in both academic research and industrial settings.

The synthesis of this compound typically involves multi-step processes, including the esterification of benzenedicarboxylic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of solid acid catalysts to enhance reaction yields while reducing energy consumption. These developments underscore the growing emphasis on sustainable chemical synthesis in the face of global environmental challenges.

In terms of applications, 1-(2-ethylhexyl) 4-methyl benzenedicarboxylate is widely used as an intermediate in the production of high-performance polymers. Its ability to form strong intermolecular bonds makes it particularly useful in the synthesis of polyesters and other thermoplastic materials. Recent studies have highlighted its potential in creating bio-based polymers, which are increasingly sought after due to their biodegradability and reduced carbon footprint compared to traditional petroleum-based plastics.

Beyond polymer production, this compound also finds application in the formulation of specialty chemicals, such as lubricants and plasticizers. Its unique combination of hydrophobic and hydrophilic properties allows it to act as an effective compatibilizer in polymer blends, improving interfacial adhesion and mechanical properties. Emerging research has explored its role in enhancing the durability of composite materials under extreme conditions, such as high temperatures and mechanical stress.

The environmental impact of this compound has been a focal point of recent studies. Researchers have investigated its biodegradation pathways under various conditions, including soil burial and composting. Findings suggest that under specific microbial conditions, the compound can undergo partial degradation, though further research is needed to fully understand its long-term environmental fate. These studies are crucial for ensuring that industrial applications align with global sustainability goals.

In conclusion, CAS No. 63468-13-3, or 1,4-benzenedicarboxylic acid, 1-(2-ethylhexyl) 4-methyl ester, stands as a testament to the ongoing innovation in chemical synthesis and application. Its versatility across multiple industries coupled with advancements in sustainable production methods positions it as a key player in future material science developments.

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